Cas no 2171621-95-5 (1-(2-amino-1-methoxypropan-2-yl)-4-methylcyclohexan-1-ol)

• Product Name: 1-(2-amino-1-methoxypropan-2-yl)-4-methylcyclohexan-1-ol
• CAS No: 2171621-95-5
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 6089621
• PubChem ID: 165550015
• Update Time: 2025-10-29

1-(2-amino-1-methoxypropan-2-yl)-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-1-methoxypropan-2-yl)-4-methylcyclohexan-1-ol
• EN300-1643621
• 2171621-95-5

• Inchi： 1S/C11H23NO2/c1-9-4-6-11(13,7-5-9)10(2,12)8-14-3/h9,13H,4-8,12H2,1-3H3
• InChI Key： KIKYVZVHHRWQJQ-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)CC1)C(C)(COC)N

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-(2-amino-1-methoxypropan-2-yl)-4-methylcyclohexan-1-ol

1-(2-Amino-1-methoxypropan-2-yl)-4-methylcyclohexan-1-ol: A Comprehensive Overview

1-(2-Amino-1-methoxypropan-2-yl)-4-methylcyclohexan-1-ol is a compound with the CAS number 2171621-95-5, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to by its IUPAC name, is notable for its unique structure and potential applications in drug development and material science. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers worldwide.

The molecular structure of 1-(2-Amino-1-methoxypropan-2-yl)-4-methylcyclohexan-1-ol is characterized by a cyclohexane ring substituted with a methoxy group, an amino group, and a hydroxyl group. These functional groups contribute to its versatile reactivity and biological activity. The compound's stereochemistry plays a crucial role in its interactions with biological systems, as evidenced by recent findings in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-(2-Amino-1-methoxypropan-2-yl)-4-methylcyclohexan-1-ol. Researchers have employed catalytic asymmetric synthesis to produce enantiomerically pure samples, which are essential for studying the compound's stereochemical effects on biological systems. This approach has significantly improved the scalability of production, making it more accessible for large-scale applications.

In terms of pharmacological applications, 1-(2-Amino-1-methoxypropan-2-yl)-4-methylcyclohexan-1-ol has shown promise as a lead compound in drug discovery programs targeting neurodegenerative diseases. Its ability to modulate specific neuronal pathways has been validated through in vitro and in vivo studies, providing a foundation for further exploration in preclinical models.

The environmental impact of 1-(2-Amino-1-methoxypropan-2-yl)-4-methylcyclohexan-1